Cas no 620113-73-7 (CCG-63808)

CCG-63808 structure
CCG-63808 structure
Product Name:CCG-63808
CAS No:620113-73-7
MF:C25H15FN4O2S
MW:454.475607156754
MDL:MFCD04167973
CID:836623
PubChem ID:5948316
Update Time:2025-04-19

CCG-63808 Chemical and Physical Properties

Names and Identifiers

    • (E)-2-(Benzo[d]thiazol-2-yl)-3-(2-(4-fluorophenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)acrylonitrile
    • alpha-[[2-(4-Fluorophenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene]-2-benzothiazoleacetonitrile
    • CCG-63808
    • (E)-2-(benzo[d]thiazol-2-yl)-3-(2-(4-fluorophenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3...
    • AC1NZYA1
    • CCG 63808
    • CHEMBL1604848
    • HMS1804O11
    • MolPort-000-250-457
    • STK704875
    • STOCK4S-48272
    • UNII-SAU68994A6
    • DTXSID70211065
    • Q27075775
    • DA-72015
    • AKOS001693904
    • 2-BENZOTHIAZOLEACETONITRILE, .ALPHA.-((2-(4-FLUOROPHENOXY)-9-METHYL-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDIN-3-YL)METHYLENE)-
    • 620113-73-7
    • BRD-K68474505-001-01-9
    • 2-BENZOTHIAZOLEACETONITRILE, ALPHA-((2-(4-FLUOROPHENOXY)-9-METHYL-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDIN-3-YL)METHYLENE)-
    • DTXCID70133556
    • GTPL8725
    • NCGC00101423-01
    • HY-70075
    • SAU68994A6
    • AC-36388
    • F82212
    • (E)-2-(1,3-benzothiazol-2-yl)-3-(2-(4-fluorophenoxy)-9-methyl-4-oxopyrido(1,2-a)pyrimidin-3-yl)prop-2-enenitrile
    • (2E)-2-(1,3-benzothiazol-2-yl)-3-[2-(4-fluorophenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]prop-2-enenitrile
    • (E)-2-(1,3-benzothiazol-2-yl)-3-[2-(4-fluorophenoxy)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]prop-2-enenitrile
    • MS-28266
    • MDL: MFCD04167973
    • Inchi: 1S/C25H15FN4O2S/c1-15-5-4-12-30-22(15)29-23(32-18-10-8-17(26)9-11-18)19(25(30)31)13-16(14-27)24-28-20-6-2-3-7-21(20)33-24/h2-13H,1H3/b16-13+
    • InChI Key: IPZHFKHGSYRBNT-DTQAZKPQSA-N
    • SMILES: S1C2C=CC=CC=2N=C1/C(/C#N)=C/C1=C(N=C2C(C)=CC=CN2C1=O)OC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 454.09015
  • Monoisotopic Mass: 454.08997507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 534.5°C at 760 mmHg
  • Flash Point: 277°C
  • Refractive Index: 1.695
  • PSA: 78.58
  • LogP: 5.60818

CCG-63808 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

CCG-63808 Pricemore >>

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